Cas no 2138249-59-7 (3,3'-Bipyridine, 2,4-difluoro-)
3,3'-Bipyridine, 2,4-difluoro- Chemical and Physical Properties
Names and Identifiers
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- 3,3'-Bipyridine, 2,4-difluoro-
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- Inchi: 1S/C10H6F2N2/c11-8-3-5-14-10(12)9(8)7-2-1-4-13-6-7/h1-6H
- InChI Key: MRVLRUPRFLLICF-UHFFFAOYSA-N
- SMILES: C1(F)=NC=CC(F)=C1C1=CC=CN=C1
3,3'-Bipyridine, 2,4-difluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-692115-0.05g |
2,4-difluoro-3-(pyridin-3-yl)pyridine |
2138249-59-7 | 95.0% | 0.05g |
$1104.0 | 2025-03-12 | |
| Enamine | EN300-692115-0.1g |
2,4-difluoro-3-(pyridin-3-yl)pyridine |
2138249-59-7 | 95.0% | 0.1g |
$1157.0 | 2025-03-12 | |
| Enamine | EN300-692115-0.25g |
2,4-difluoro-3-(pyridin-3-yl)pyridine |
2138249-59-7 | 95.0% | 0.25g |
$1209.0 | 2025-03-12 | |
| Enamine | EN300-692115-0.5g |
2,4-difluoro-3-(pyridin-3-yl)pyridine |
2138249-59-7 | 95.0% | 0.5g |
$1262.0 | 2025-03-12 | |
| Enamine | EN300-692115-1.0g |
2,4-difluoro-3-(pyridin-3-yl)pyridine |
2138249-59-7 | 95.0% | 1.0g |
$1315.0 | 2025-03-12 | |
| Enamine | EN300-692115-2.5g |
2,4-difluoro-3-(pyridin-3-yl)pyridine |
2138249-59-7 | 95.0% | 2.5g |
$2576.0 | 2025-03-12 | |
| Enamine | EN300-692115-5.0g |
2,4-difluoro-3-(pyridin-3-yl)pyridine |
2138249-59-7 | 95.0% | 5.0g |
$3812.0 | 2025-03-12 | |
| Enamine | EN300-692115-10.0g |
2,4-difluoro-3-(pyridin-3-yl)pyridine |
2138249-59-7 | 95.0% | 10.0g |
$5652.0 | 2025-03-12 |
3,3'-Bipyridine, 2,4-difluoro- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 3,3'-Bipyridine, 2,4-difluoro-
3,3'-Bipyridine, 2,4-difluoro-: A Comprehensive Overview
The compound 3,3'-Bipyridine, 2,4-difluoro- (CAS No: 2138249-59-7) is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of bipyridines, which are known for their unique electronic properties and wide-ranging applications in various scientific domains. The presence of fluorine atoms at the 2 and 4 positions of the bipyridine framework introduces specific functional groups that enhance its chemical reactivity and stability.
3,3'-Bipyridine, 2,4-difluoro- has garnered considerable attention in recent years due to its role in the development of advanced materials. Researchers have explored its potential as a building block for constructing coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies. The fluorine substitution in this compound plays a crucial role in modulating the electronic properties of the resulting materials, making them more efficient for these applications.
One of the most promising areas of research involving 3,3'-Bipyridine, 2,4-difluoro- is its use in optoelectronic devices. Recent studies have demonstrated that this compound can serve as an effective ligand in the synthesis of light-emitting diodes (LEDs) and organic photovoltaic (OPV) materials. The fluorinated bipyridine moiety enhances the charge transport properties and stability of these devices, leading to improved performance under various operating conditions.
In addition to its material science applications, 3,3'-Bipyridine, 2,4-difluoro- has also been investigated for its potential in medicinal chemistry. Certain derivatives of this compound have shown promise as inhibitors of specific enzymes involved in disease pathways. For instance, recent research has highlighted its ability to modulate kinase activity, making it a potential candidate for drug development against cancer and other debilitating diseases.
The synthesis of 3,3'-Bipyridine, 2,4-difluoro- involves a series of well-established organic reactions. Typically, it is prepared through a nucleophilic aromatic substitution mechanism or via a palladium-catalyzed coupling reaction. These methods ensure high yields and excellent purity of the final product. The availability of this compound from reputable chemical suppliers has further facilitated its widespread use in both academic and industrial settings.
From an environmental perspective, 3,3'-Bipyridine, 2,4-difluoro- exhibits favorable biodegradation characteristics under controlled conditions. This makes it a more sustainable choice compared to some other synthetic compounds used in similar applications. Researchers are actively exploring ways to optimize its synthesis and application processes to minimize environmental impact while maximizing efficiency.
In conclusion,3', Bipyridine, particularly 2', difluoro-substituted derivatives, represents a versatile platform for advancing modern materials science and medicinal chemistry. Its unique electronic properties and functional versatility continue to drive innovative research across multiple disciplines. As scientific understanding deepens and new applications emerge,this compound is poised to play an increasingly important role in shaping future technologies.
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